Cas no 2803851-24-1 (2-Hydroxy-2-methyl-4-[[(phenylmethoxy)carbonyl]amino]butanoic acid)

• Product Name: 2-Hydroxy-2-methyl-4-[[(phenylmethoxy)carbonyl]amino]butanoic acid
• CAS No: 2803851-24-1
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 6075883
• Update Time: 2025-06-08

2-Hydroxy-2-methyl-4-[[(phenylmethoxy)carbonyl]amino]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-2-methyl-4-[[(phenylmethoxy)carbonyl]amino]butanoic acid

• Inchi： 1S/C13H17NO5/c1-13(18,11(15)16)7-8-14-12(17)19-9-10-5-3-2-4-6-10/h2-6,18H,7-9H2,1H3,(H,14,17)(H,15,16)
• InChI Key： RAUOKUODRUANLO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)(C)CCNC(OCC1=CC=CC=C1)=O

Experimental Properties

• Density: 1.277±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 517.1±50.0 °C(Predicted)
• pka: 3.92±0.16(Predicted)

Additional information on 2-Hydroxy-2-methyl-4-[[(phenylmethoxy)carbonyl]amino]butanoic acid

Introduction to 2-Hydroxy-2-methyl-4-[[(phenylmethoxy)carbonyl]amino]butanoic acid (CAS No. 2803851-24-1)

2-Hydroxy-2-methyl-4-[[(phenylmethoxy)carbonyl]amino]butanoic acid, identified by its Chemical Abstracts Service (CAS) number 2803851-24-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The unique structural features of this molecule, including its hydroxyl, methyl, and carbonyl functional groups, as well as its amino and phenylmethoxy substituents, contribute to its potential utility in the development of novel therapeutic agents.

The structure of 2-Hydroxy-2-methyl-4-[[(phenylmethoxy)carbonyl]amino]butanoic acid is characterized by a four-carbon backbone with various functional groups attached. The presence of a hydroxyl group at the second carbon and a methyl group at the same position enhances its reactivity, making it a valuable intermediate in organic synthesis. Additionally, the amino group at the fourth carbon and the phenylmethoxy carbonyl moiety introduce further complexity, which can be exploited for designing molecules with specific biological targets.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The combination of hydroxyl, amino, and carbonyl groups in 2-Hydroxy-2-methyl-4-[[(phenylmethoxy)carbonyl]amino]butanoic acid suggests potential applications in drug discovery, particularly in the development of small-molecule inhibitors or modulators. For instance, such compounds have been investigated for their role in modulating enzyme activity, which is a critical aspect of many therapeutic strategies.

One of the most compelling aspects of 2-Hydroxy-2-methyl-4-[[(phenylmethoxy)carbonyl]amino]butanoic acid is its versatility as a synthetic intermediate. The presence of multiple reactive sites allows chemists to modify its structure in various ways, enabling the creation of derivatives with tailored properties. This flexibility has made it a valuable building block in the synthesis of more complex molecules, including those designed for targeted therapy.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the potential applications of this compound. Molecular modeling studies have revealed that molecules with similar scaffolds can interact with biological targets in specific ways, providing insights into their mechanism of action. These studies have been instrumental in guiding the design of new drugs that are more effective and have fewer side effects.

The pharmaceutical industry has been particularly interested in compounds that exhibit anti-inflammatory or immunomodulatory properties. Given the structural features of 2-Hydroxy-2-methyl-4-[[(phenylmethoxy)carbonyl]amino]butanoic acid, it is conceivable that derivatives of this compound could interfere with inflammatory pathways by modulating key enzymes or receptors. Such interactions could lead to novel treatments for conditions like arthritis or autoimmune diseases.

Another area where this compound shows promise is in the field of anticancer research. Cancer cells often exhibit altered metabolic pathways, and targeting these pathways can lead to effective therapies. The unique structure of 2-Hydroxy-2-methyl-4-[[(phenylmethoxy)carbonyl]amino]butanoic acid suggests that it could disrupt cancer cell metabolism by inhibiting specific enzymes involved in energy production or nucleotide synthesis.

In addition to its potential therapeutic applications, 2-Hydroxy-2-methyl-4-[[(phenylmethoxy)carbonyl]amino]butanoic acid has also been explored as a tool in chemical biology research. Its ability to interact with biological targets makes it a useful probe for studying cellular processes. By using this compound or its derivatives, researchers can gain insights into how different molecules function within cells and how they can be manipulated for therapeutic purposes.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce it on a larger scale. Techniques such as solid-phase peptide synthesis and automated chemical reactors have streamlined the process, allowing for more efficient production and purification.

Quality control is another critical aspect when dealing with such specialized compounds. Ensuring that samples of 2-Hydroxy-2-methyl-4-[[(phenylmethoxy)carbonyl]amino]butanoic acid meet high purity standards is essential for both research and commercial applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly used to verify the identity and purity of the compound.

The future prospects for this compound are promising, with ongoing research aimed at uncovering new applications and optimizing its synthesis. Collaborative efforts between chemists, biologists, and pharmacologists are likely to drive innovation in this field. As our understanding of biological systems continues to grow, so too will the demand for specialized compounds like 2-Hydroxy-2-methyl-4-[[(phenylmethoxy)carbonyl]amino]butanoic acid.